molecular formula C10H13N3O2 B1619428 5-Morpholinonicotinamide CAS No. 500866-04-6

5-Morpholinonicotinamide

Cat. No.: B1619428
CAS No.: 500866-04-6
M. Wt: 207.23 g/mol
InChI Key: WHZXWCVFPHGUQU-UHFFFAOYSA-N
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Description

5-Morpholinonicotinamide is a nicotinamide derivative featuring a morpholine ring attached to the pyridine scaffold. Morpholine-containing compounds are widely explored in medicinal chemistry due to their bioactivity, including kinase inhibition, anti-inflammatory, and antimicrobial properties . The morpholine moiety enhances solubility and bioavailability, making it a privileged structure in drug design .

Properties

CAS No.

500866-04-6

Molecular Formula

C10H13N3O2

Molecular Weight

207.23 g/mol

IUPAC Name

5-morpholin-4-ylpyridine-3-carboxamide

InChI

InChI=1S/C10H13N3O2/c11-10(14)8-5-9(7-12-6-8)13-1-3-15-4-2-13/h5-7H,1-4H2,(H2,11,14)

InChI Key

WHZXWCVFPHGUQU-UHFFFAOYSA-N

SMILES

C1COCCN1C2=CN=CC(=C2)C(=O)N

Canonical SMILES

C1COCCN1C2=CN=CC(=C2)C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Molecular Properties

The table below compares 5-Morpholinonicotinamide with structurally related compounds based on molecular data from the evidence:

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Key Structural Features
5-Morpholinonicotinamide (inferred) C₁₀H₁₃N₃O₂ 223.23 Not provided Pyridine core with morpholine and amide
Methyl 5-amino-2-morpholinobenzoate C₁₂H₁₆N₂O₃ 236.27 4031-84-9 Benzene ring with morpholine, ester
5-Bromo-N-methoxy-N-methylnicotinamide C₈H₁₀BrN₃O₂ 260.09 183608-47-1 Brominated pyridine with methyl groups

Key Observations :

  • Morpholine Positioning: Unlike methyl 5-amino-2-morpholinobenzoate (morpholine on benzene), 5-Morpholinonicotinamide likely positions the morpholine on pyridine, altering electronic effects and binding interactions .
  • Functional Groups: The amide group in 5-Morpholinonicotinamide may enhance hydrogen-bonding capacity compared to ester or brominated analogs .
Pharmacological Activity
  • Anti-Inflammatory Potential: Morpholine-containing compounds like schisandrin analogs (e.g., compounds 10–15 in ) inhibit cyclooxygenase (COX) activity, hinting at similar anti-inflammatory mechanisms .
  • Kinase Inhibition: Morpholine derivatives are common in kinase inhibitors (e.g., mTOR, PI3K), suggesting 5-Morpholinonicotinamide could target similar pathways .

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